Cas no 886499-38-3 (2-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid)

• Product Name: 2-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid
• CAS No: 886499-38-3
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5059953
• Update Time: 2025-06-27

2-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid
• 2-[[2-(3-formylindol-1-yl)acetyl]amino]benzoic acid
• 2-(2-(3-Formyl-1H-indol-1-yl)acetamido)benzoic acid

• Inchi： 1S/C18H14N2O4/c21-11-12-9-20(16-8-4-2-5-13(12)16)10-17(22)19-15-7-3-1-6-14(15)18(23)24/h1-9,11H,10H2,(H,19,22)(H,23,24)
• InChI Key： NVDVVIDEOJOMBW-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=O)C2C=CC=CC1=2)NC1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 495
• XLogP3: 2.5
• Topological Polar Surface Area: 88.4

Additional information on 2-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid

2-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic Acid: A Comprehensive Overview

2-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid, also known by its CAS number 886499-38-3, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug discovery, material science, and synthetic chemistry. Recent advancements in research have further illuminated its properties and functionalities, making it a subject of interest for both academic and industrial sectors.

The molecular structure of 2-[2-(3-formyl-indol-1-yl)-acetylamino]-benzoic acid is composed of a benzoic acid moiety linked to an indole derivative through an acetylamine group. The indole ring, a heterocyclic structure with nitrogen at position 1 and a formyl group at position 3, contributes to the compound's aromaticity and reactivity. This arrangement facilitates various chemical interactions, making it a valuable building block in the synthesis of complex molecules. The presence of the formyl group introduces additional functional diversity, enabling participation in reactions such as condensations and oxidations.

Recent studies have explored the synthesis of this compound using innovative methodologies. Researchers have employed multi-component reactions and catalytic processes to achieve higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements underscore the importance of optimizing synthetic pathways for large-scale production, particularly in the pharmaceutical industry where precise control over chemical structures is paramount.

In terms of applications, 2-[2-(3-formyl-indol-1-yl)-acetylamino]-benzoic acid has shown promise in drug design. Its structural features make it an ideal candidate for targeting specific biological pathways. For example, studies have demonstrated its potential as a lead compound in anti-tumor drug development due to its ability to inhibit key enzymes involved in cancer progression. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been extensively documented.

The compound's stability under various conditions has also been a focal point of recent investigations. Research indicates that it exhibits good thermal stability and moderate solubility in organic solvents, making it suitable for use in diverse chemical environments. Its compatibility with common laboratory techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, further enhances its utility in analytical chemistry.

From an environmental perspective, the eco-friendly synthesis and disposal of 2-[2-(3-formyl-indol-1-yl)-acetylamino]-benzoic acid have been addressed in recent literature. Scientists have developed green chemistry approaches to minimize waste generation and reduce energy consumption during production. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

In conclusion, 2-[2-(3-formyl-indol-1-yl)-acetylamino]-benzoic acid, with its CAS number 886499-38-3, stands as a testament to the progress made in modern organic chemistry. Its unique structure, versatile applications, and eco-friendly synthesis methods position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in advancing scientific innovation.